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Compound of Interest

Compound Name: SGI-7079

Cat. No.: B610817

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent compounds like SGI-7079. This guide provides
essential, immediate safety and logistical information, including detailed operational and
disposal plans, to foster a secure research environment. By offering procedural, step-by-step
guidance, we aim to be your preferred source for laboratory safety and chemical handling
information, building deep trust by providing value beyond the product itself.

Personal Protective Equipment (PPE) for SGI-7079

While specific quantitative permeation data for SGI-7079 is not available, a conservative
approach based on its classification as a potent kinase inhibitor and guidelines for handling
cytotoxic hazardous drugs is recommended. The following table summarizes the recommended
PPE for handling SGI-7079 powder and solutions.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978
certified). Change outer glove
every 30-60 minutes or
immediately upon

contamination.[1]

Prevents skin contact and
absorption. Double-gloving
provides an additional barrier
against potential

contamination.[1]

Eye and Face Protection

Safety glasses with side
shields and a full-face shield,
or chemical splash goggles

and a face shield.

Protects against splashes and

aerosols of the compound.[2]

Respiratory Protection

For handling powder outside of
a containment system, a
NIOSH-certified N95 respirator
is recommended. For
compounding or potential
aerosol generation, a powered
air-purifying respirator (PAPR)

may be necessary.[2][3]

Minimizes inhalation of

airborne particles.

Protective Clothing

Disposable, solid-front, back-
closing protective gown made
of a low-permeability fabric
(e.g., polyethylene-coated).
Gowns should have long
sleeves with tight-fitting elastic
or knit cuffs.[2]

Provides a barrier against skin
contact with spills or

contamination.

Foot Protection

Disposable shoe covers
should be worn over laboratory

shoes.

Prevents the tracking of
contaminants out of the

designated handling area.[2]

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

handling process from receipt to disposal.

Receiving and Storage

Inspect Package: Upon receipt, visually inspect the package for any signs of damage or
leakage.

Don PPE: Before opening, don the appropriate PPE as outlined in the table above.
Transport: Transport the sealed container to the designated storage area.

Storage Conditions: Store SGI-7079 in a tightly sealed container in a cool, well-ventilated
area, away from strong acids/alkalis and oxidizing/reducing agents.[4] Recommended
storage temperatures are -20°C for the powder and -80°C for solutions in solvent.[4]

Preparation of Solutions

Work in a Controlled Environment: All handling of SGI-7079 powder, including weighing and
solution preparation, should be conducted in a certified chemical fume hood, biological
safety cabinet, or glove box to prevent inhalation of dust and aerosols.[4]

Pre-calculation: Calculate the required amount of SGI-7079 and solvent beforehand to
minimize handling time.

Weighing: Use a dedicated, calibrated balance within the containment unit.

Dissolving: Add the solvent to the pre-weighed SGI-7079 powder slowly to avoid splashing.

Emergency Procedures: Spill and Exposure

Response
Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is crucial.
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Spill Scenario Containment and Cleanup Procedure

1. Evacuate and Secure: Alert others in the area
and restrict access. 2. Don PPE: Wear the full
PPE ensemble as described above, including
respiratory protection. 3. Cover Spill: Gently
cover the spill with damp absorbent material to

) avoid raising dust.[5] 4. Collect Waste: Carefully

Small Powder Spill (<5g) o

scoop the absorbed material into a labeled,
sealed container for hazardous waste.[6][7] 5.
Decontaminate: Clean the spill area with a
suitable decontaminating solution (e.g., soap
and water), working from the outer edge

inwards.[8]

1. Evacuate and Secure: Alert others and
restrict access to the spill area. 2. Don PPE: Put
on the full recommended PPE. 3. Contain Spill:
Surround the spill with absorbent material to
prevent it from spreading.[9] 4. Absorb Spill:
Small Liquid Spill (<100mL) Cover the spill with absorbent pads or granules.
[9] 5. Collect Waste: Place all contaminated
absorbent materials into a labeled hazardous
waste container. 6. Decontaminate: Clean the
spill area thoroughly with a decontaminating

solution.[8]

1. Evacuate Immediately: Evacuate the
laboratory and alert your institution's emergency
) response team. 2. Isolate the Area: Close the
Large Spill (>g or >100mL) doors to the affected area and post warning
signs. 3. Do Not Attempt to Clean: Only trained

emergency personnel should handle large spills.

First Aid and Exposure Response
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids. Seek immediate medical

attention.[4]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area thoroughly with soap
and water for at least 15 minutes. Seek medical

attention if irritation persists.[4]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.[4]
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.[4]

Disposal Plan

Proper disposal of SGI-7079 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Type

Disposal Procedure

Unused SGI-7079

Dispose of as hazardous chemical waste in
accordance with local, state, and federal
regulations. Do not dispose of down the drain or

in regular trash.[4]

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated, labeled hazardous waste

container immediately after use.

Contaminated PPE (gloves, gowns, etc.)

Remove PPE carefully to avoid cross-
contamination and place it in a designated

hazardous waste container.[10]

SGI-7079 Handling Workflow
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SGI-7079 Handling Workflow
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Caption: A logical workflow for the safe handling of SGI-7079.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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